Cas no 2172449-69-1 (2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol)

• Product Name: 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol
• CAS No: 2172449-69-1
• MF: C₁₁H₁₀ClF₂N₃O
• MW: 273.666408061981
• CID: 5777820
• PubChem ID: 165788397
• Update Time: 2025-05-26

2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]methyl}phenol
• EN300-1610336
• 2172449-69-1
• 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol

• Inchi： 1S/C11H10ClF2N3O/c12-5-8-10(11(13)14)17(16-15-8)6-7-3-1-2-4-9(7)18/h1-4,11,18H,5-6H2
• InChI Key： WEPCKCZGCAKBPT-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N(CC2C=CC=CC=2O)N=N1

Computed Properties

• Exact Mass: 273.0480460g/mol
• Monoisotopic Mass: 273.0480460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol

Introduction to 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2172449-69-1)

2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol, identified by its CAS number 2172449-69-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its triazole and phenolic functional groups, which are well-documented for their diverse biological activities. The structural motif of this molecule integrates several key pharmacophoric elements, including a chloromethyl group, a difluoromethyl substituent, and a phenolic hydroxyl group, all of which contribute to its unique chemical properties and potential therapeutic applications.

The chloromethyl group at the 4-position of the triazole ring introduces reactivity that can be exploited in drug design, enabling further functionalization through nucleophilic substitution reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. Concurrently, the difluoromethyl group at the 5-position of the triazole ring is a common pharmacophore in modern drug discovery, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

The phenolic hydroxyl group in the para position relative to the triazole ring adds another layer of functionality, allowing for interactions with biological systems through hydrogen bonding and other polar interactions. This moiety is particularly relevant in medicinal chemistry, where phenols are frequently incorporated into drug candidates due to their ability to modulate enzyme activity and receptor binding. The combination of these functional groups in 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol suggests a multifaceted interaction profile with potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies utilizing virtual screening and docking algorithms have identified 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol as a promising candidate for further investigation. These computational approaches have highlighted its potential interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases, infectious diseases, and cancer.

In vitro studies have begun to elucidate the mechanistic basis of the compound's activity. Initial experiments suggest that it may exert its effects through multiple pathways. For instance, the chloromethyl group could participate in covalent binding reactions with biomolecules, leading to inhibition of key enzymes involved in disease pathways. The difluoromethyl group may enhance binding affinity by improving interactions with hydrophobic pockets on biological targets. Additionally, the phenolic hydroxyl group could engage in hydrogen bonding networks essential for receptor recognition.

The integration of these structural features has also sparked interest in exploring derivative compounds generated through structural modifications. By systematically altering one or more functional groups within this scaffold, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Such derivatives could provide insights into structure-activity relationships (SAR) and guide the development of next-generation therapeutics.

From a synthetic chemistry perspective, 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol represents an intriguing challenge due to its complex architecture. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such molecules efficiently using transition metal catalysis and other innovative techniques.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly leveraging novel scaffolds like this one to develop innovative treatments for unmet medical needs. Its unique combination of functional groups makes it a versatile building block for drug discovery programs targeting various diseases.

As research progresses, 2-{4-(chloromethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylmethyl}phenol is expected to play a pivotal role in advancing our understanding of molecular interactions at the interface of chemistry and biology. Its study not only contributes to fundamental scientific knowledge but also opens new avenues for therapeutic intervention across multiple disease domains.